Cas no 1846637-50-0 ((2R)-2-Amino-3-(3,3-difluorocyclobutyl)propanoic acid)

(2R)-2-Amino-3-(3,3-difluorocyclobutyl)propanoic acid is a non-natural amino acid derivative featuring a cyclobutyl ring with geminal difluorination at the 3-position. This structural motif imparts enhanced metabolic stability and conformational rigidity, making it valuable in medicinal chemistry for peptide modification and drug design. The stereospecific (R)-configuration ensures precise chiral incorporation in bioactive compounds. The difluorocyclobutyl group contributes to improved lipophilicity and bioavailability while maintaining low steric hindrance. This compound is particularly useful in the development of protease inhibitors, receptor agonists/antagonists, and other therapeutic agents requiring tailored physicochemical properties. Its synthetic versatility allows for further functionalization, enabling fine-tuning of pharmacokinetic profiles.
(2R)-2-Amino-3-(3,3-difluorocyclobutyl)propanoic acid structure
1846637-50-0 structure
Product Name:(2R)-2-Amino-3-(3,3-difluorocyclobutyl)propanoic acid
CAS No:1846637-50-0
MF:C7H11F2NO2
MW:179.16454911232
CID:5690270
PubChem ID:129379940
Update Time:2025-10-28

(2R)-2-Amino-3-(3,3-difluorocyclobutyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

    • EN300-1299739
    • (2R)-2-Amino-3-(3,3-difluorocyclobutyl)propanoic acid
    • (2R)-2-Amino-3-(3,3-difluorocyclobutyl)propanoicacid
    • 1846637-50-0
    • Cyclobutanepropanoic acid, α-amino-3,3-difluoro-, (αR)-
    • Inchi: 1S/C7H11F2NO2/c8-7(9)2-4(3-7)1-5(10)6(11)12/h4-5H,1-3,10H2,(H,11,12)/t5-/m1/s1
    • InChI Key: CJLBLDSDKVIRFS-RXMQYKEDSA-N
    • SMILES: FC1(CC(C[C@H](C(=O)O)N)C1)F

Computed Properties

  • Exact Mass: 179.07578492g/mol
  • Monoisotopic Mass: 179.07578492g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3
  • Complexity: 188
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -1.6
  • Topological Polar Surface Area: 63.3Ų

Experimental Properties

  • Density: 1.31±0.1 g/cm3(Predicted)
  • Boiling Point: 277.0±20.0 °C(Predicted)
  • pka: 2.31±0.10(Predicted)

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Additional information on (2R)-2-Amino-3-(3,3-difluorocyclobutyl)propanoic acid

(2R)-2-Amino-3-(3,3-difluorocyclobutyl)propanoic acid (CAS No. 1846637-50-0): An Overview of a Promising Compound in Medicinal Chemistry

(2R)-2-Amino-3-(3,3-difluorocyclobutyl)propanoic acid (CAS No. 1846637-50-0) is a synthetic amino acid with a unique structural feature: the presence of a 3,3-difluorocyclobutyl group. This compound has garnered significant attention in the field of medicinal chemistry due to its potential applications in the development of novel therapeutic agents. The introduction of fluorine atoms into organic molecules often enhances their pharmacological properties, such as metabolic stability, lipophilicity, and receptor binding affinity. In this context, (2R)-2-Amino-3-(3,3-difluorocyclobutyl)propanoic acid represents a promising candidate for further investigation.

The chemical structure of (2R)-2-Amino-3-(3,3-difluorocyclobutyl)propanoic acid is characterized by an amino group and a carboxylic acid group, typical of amino acids. The key feature is the 3,3-difluorocyclobutyl moiety, which imparts unique physical and chemical properties to the molecule. The cyclobutyl ring introduces conformational rigidity, while the fluorine atoms enhance the lipophilicity and metabolic stability. These properties make the compound an attractive scaffold for drug design and optimization.

Recent studies have explored the biological activities of (2R)-2-Amino-3-(3,3-difluorocyclobutyl)propanoic acid. One notable area of research is its potential as a modulator of ion channels and receptors. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent activity as an antagonist of specific ion channels, which could have implications for treating neurological disorders such as epilepsy and chronic pain. The mechanism of action involves selective binding to the channel's allosteric site, leading to reduced channel activity and subsequent therapeutic effects.

In addition to its ion channel modulation properties, (2R)-2-Amino-3-(3,3-difluorocyclobutyl)propanoic acid has been investigated for its potential as an antiviral agent. Research conducted at a leading pharmaceutical institute found that this compound effectively inhibits the replication of certain RNA viruses by interfering with viral protein synthesis. The antiviral activity was attributed to its ability to disrupt critical interactions between viral proteins and host cell machinery. This finding opens up new avenues for developing antiviral drugs targeting emerging viral threats.

The synthetic accessibility of (2R)-2-Amino-3-(3,3-difluorocyclobutyl)propanoic acid is another factor contributing to its appeal in medicinal chemistry. Several synthetic routes have been reported in the literature, including enantioselective synthesis methods that ensure high stereoselectivity and yield. One such method involves the use of chiral catalysts to achieve the desired (R)-configuration efficiently. The availability of scalable synthetic protocols facilitates further preclinical and clinical development.

Clinical trials are currently underway to evaluate the safety and efficacy of (2R)-2-Amino-3-(3,3-difluorocyclobutyl)propanoic acid in various therapeutic indications. Preliminary results from Phase I trials have shown favorable pharmacokinetic profiles and minimal adverse effects at therapeutic doses. These findings provide a strong foundation for advancing the compound into later-stage clinical trials.

In conclusion, (2R)-2-Amino-3-(3,3-difluorocyclobutyl)propanoic acid (CAS No. 1846637-50-0) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further research and development in medicinal chemistry. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound holds significant promise for addressing unmet medical needs in various disease areas.

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